Cas no 30117-05-6 (2,4-Pyrimidinediamine,6-chloro-N2-methyl-)

2,4-Pyrimidinediamine,6-chloro-N2-methyl- structure
30117-05-6 structure
Product Name:2,4-Pyrimidinediamine,6-chloro-N2-methyl-
CAS No:30117-05-6
MF:C5H7ClN4
MW:158.58887887001
CID:319505
PubChem ID:261127
Update Time:2025-04-19

2,4-Pyrimidinediamine,6-chloro-N2-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2,4-Pyrimidinediamine,6-chloro-N2-methyl-
    • 1,2-diphenylindole-3-carbaldehyde
    • 6-chloro-N2-methyl-pyrimidine-2,4-diamine
    • 6-Chloro-N~2~-methylpyrimidine-2,4(1H,3H)-diimine
    • NSC-93034
    • NSC93034
    • SCHEMBL12106760
    • DTXSID60952531
    • 30117-05-6
    • Inchi: 1S/C5H7ClN4/c1-8-5-9-3(6)2-4(7)10-5/h2H,1H3,(H3,7,8,9,10)
    • InChI Key: BSFBUEBSAVYQQR-UHFFFAOYSA-N
    • SMILES: ClC1C=C(N)N=C(N=1)NC

Computed Properties

  • Exact Mass: 158.03600
  • Monoisotopic Mass: 158.036
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 110
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 63.8Ų

Experimental Properties

  • Density: 1.447
  • Boiling Point: 361.4°C at 760 mmHg
  • Flash Point: 172.4°C
  • Refractive Index: 1.675
  • PSA: 63.83000
  • LogP: 1.40810
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